Calcium tetrafluoroborate

• IUPAC Name: calcium;ditetrafluoroborate
• InChI: InChI=1S/2BF4.Ca/c2*2-1(3,4)5;/q2*-1;+2
• InChI Key: YHLNCCJTKRTQEG-UHFFFAOYSA-N
• Canonical SMILES: [B-](F)(F)(F)F.[B-](F)(F)(F)F.[Ca+2]
• Molecular Formula: B2CaF8
• DSSTOX Substance ID: DTXSID50929994
• Molecular Weight: 213.69 g/mol
• CAS RN: 13814-93-2, 15978-68-4

Description

Calcium tetrafluoroborate is a compound used as pharmaceutical and chemical intermediates. It is also known by other names such as calcium ditetrafluoroborate and calcium tetrafluoroborate 1-.

Molecular Structure Analysis

The molecular formula of Calcium tetrafluoroborate is B2CaF8. Its molecular weight is approximately 213.69 g/mol.

Physical And Chemical Properties Analysis

Calcium tetrafluoroborate appears as a powder. It is soluble in water. The compound has a molecular weight of 213.69 (anhydrous basis).

Scientific Research Applications

Pharmaceutical Intermediates

. Its role is crucial in the synthesis of various drugs, where it may be involved in the formation of active pharmaceutical ingredients (APIs). The compound’s stability and reactivity make it suitable for creating complex molecular structures often required in medication.

Chemical Synthesis

. Its properties can influence reaction pathways, yields, and the purity of the synthesized compounds. This makes it a valuable component in the development of new materials and chemicals.

Metal-Organic Frameworks (MOFs)

. MOFs are a class of compounds consisting of metal ions or clusters coordinated to organic ligands to form one-, two-, or three-dimensional structures. They are promising materials for a variety of applications due to their high porosity and surface area.

Electrochemistry

. Its presence can affect the electrochemical properties of materials, which is essential for developing new types of batteries and fuel cells.

Biological Applications

. It can be used to study calcium bioavailability and the development of calcium supplements derived from marine sources.

Safety and Hazards

Calcium tetrafluoroborate is toxic if swallowed. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation.

Mechanism of Action

Target of Action

Calcium tetrafluoroborate is a complex compound that involves two key components: calcium and the tetrafluoroborate anion (BF4-) Calcium is known to play a vital role in the anatomy, physiology, and biochemistry of organisms and cells, particularly in signal transduction pathways . The tetrafluoroborate anion is often assumed to be inert, with the cation (in this case, calcium) being the reactive agent .

Mode of Action

Calcium ions are known to interact with various proteins, including those involved in signal transduction pathways .

Biochemical Pathways

For instance, calcium can alleviate fluoride-induced bone damage through the phosphatidylinositol 3 kinase (PI3K)/protein kinase B (AKT) signaling pathway .

Pharmacokinetics

A study on 18f-tetrafluoroborate (18f-tfb), an iodide analog, showed that it was well-tolerated in healthy human subjects, with high uptakes seen in the thyroid, stomach, salivary glands, and bladder .

Result of Action

Calcium ions are known to have numerous effects, including roles in cell signaling, muscular contractions, and bone health .

Action Environment

Environmental factors can influence the action, efficacy, and stability of calcium tetrafluoroborate. For instance, the tetrafluoroborate anion is sensitive to hydrolysis and can decompose via loss of a fluoride ligand .

Q & A

Q1: How does Calcium tetrafluoroborate impact the performance of lithium-ion batteries?

A1: Research indicates that Calcium tetrafluoroborate, even at low concentrations (e.g., 0.01 M) [], can significantly enhance the performance of graphite anodes in lithium-ion batteries. [] This improvement stems from the compound's ability to modify the solid-electrolyte interphase (SEI) layer on the graphite surface. The modified SEI exhibits improved lithium-ion transport properties, facilitating faster intercalation and de-intercalation processes. [] This leads to lower overpotentials and significantly increased reversible capacities, especially at high charge/discharge rates. []

Q2: What is the role of Calcium tetrafluoroborate in enhancing magneto-ionic effects?

A2: Calcium tetrafluoroborate plays a crucial role in amplifying the magneto-ionic effects observed in cobalt oxide thin films. [] When added to an anhydrous propylene carbonate electrolyte, it contributes to the formation of an electric double layer (EDL) at the interface between the electrolyte and the cobalt oxide. [] While not the primary ion interacting with the cobalt oxide surface, the presence of Calcium tetrafluoroborate influences the EDL structure, potentially contributing to charge accumulation and thereby enhancing the observed magneto-ionic effects. []

Q3: Is Calcium tetrafluoroborate suitable for room-temperature applications in metal plating?

A3: Yes, research has demonstrated the successful plating and stripping of calcium metal at room temperature using Calcium tetrafluoroborate as an electrolyte component. [] This process, conducted in a mixture of ethylene carbonate and propylene carbonate solvents, highlights the potential of Calcium tetrafluoroborate in facilitating room-temperature electrochemical processes involving calcium. []